Cas no 28069-78-5 ([(2R)-2-[(4As,6R,7S,7aR)-7-acetyloxy-2,3,4a,6,7,7a-hexahydrofuro[2,3-b][1,4]dioxin-6-yl]-2-acetyloxyethyl] acetate)

• Product name: [(2R)-2-[(4As,6R,7S,7aR)-7-acetyloxy-2,3,4a,6,7,7a-hexahydrofuro[2,3-b][1,4]dioxin-6-yl]-2-acetyloxyethyl] acetate
• CAS No: 28069-78-5
• MF: C₁₄H₂₀O₉
• MW: 332.303205490112
• CID: 2662425

[(2R)-2-[(4As,6R,7S,7aR)-7-acetyloxy-2,3,4a,6,7,7a-hexahydrofuro[2,3-b][1,4]dioxin-6-yl]-2-acetyloxyethyl] acetate Chemical and Physical Properties

Names and Identifiers

• 1-O,2-O-(1,2-Ethanediyl)-α-D-glucofuranose 3,5,6-triacetate
• 1-O,2-O-(1,2-Ethanediyl)-alpha-D-glucofuranose 3,5,6-triacetate
• [(2R)-2-[(4As,6R,7S,7aR)-7-acetyloxy-2,3,4a,6,7,7a-hexahydrofuro[2,3-b][1,4]dioxin-6-yl]-2-acetyloxy
• [(2R)-2-[(4As,6R,7S,7aR)-7-acetyloxy-2,3,4a,6,7,7a-hexahydrofuro[2,3-b][1,4]dioxin-6-yl]-2-acetyloxyethyl] acetate

• Inchi： 1S/C14H20O9/c1-7(15)20-6-10(21-8(2)16)11-12(22-9(3)17)13-14(23-11)19-5-4-18-13/h10-14H,4-6H2,1-3H3/t10-,11-,12+,13-,14+/m1/s1
• InChI Key： HCJKQSMLPWHSEC-RGDJUOJXSA-N
• SMILES： O1[C@H]2[C@@H]([C@H]([C@H]1[C@@H](COC(C)=O)OC(C)=O)OC(C)=O)OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 463
• Topological Polar Surface Area: 107